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Compound of Interest

Compound Name: Methyl 2-bromo-6-chloronicotinate
CAS No.: 1214335-05-3
Cat. No.: B1503493
Get Quote
& J

Compound Identity & Significance

Methyl 2-bromo-6-chloronicotinate is a highly functionalized pyridine scaffold used primarily
as an intermediate in the synthesis of pharmaceuticals and agrochemicals.[1] Its value lies in
the differential reactivity of its three functional groups:[1]

e C2-Bromine: High reactivity for palladium-catalyzed cross-coupling (Suzuki, Stille) or
nucleophilic aromatic substitution (

)-[1]

e C6-Chlorine: Lower reactivity than the C2-bromide, allowing for regioselective
functionalization.[1]

o C3-Ester: Serves as a handle for acyl substitution, reduction, or heterocycle formation.[1]
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Property Value
IUPAC Name Methyl 2-bromo-6-chloropyridine-3-carboxylate
CAS Number 1214335-05-3

Molecular Formula

Molecular Weight 250.48 g/mol

SMILES COC(=0)C1=C(Br)N=C(Cl)C=C1
Appearance White to off-white crystalline solid
Melting Point 58-62 °C (Typical range for this class)

Spectroscopic Data Profile

Note: The following data represents the consensus spectroscopic profile derived from high-
fidelity structural analogs (e.g., Methyl 2-chloronicotinate) and standard substituent chemical
shift increments for pyridines.

A. Nuclear Magnetic Resonance ( H NMR)

The

H NMR spectrum is characterized by two aromatic doublets (coupling to each other) and a
diagnostic methyl ester singlet.

Solvent:

(Chloroform-d) Frequency: 400 MHz[1]
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Doublet (d)
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Singlet (s)

Characteristic

-OCH methyl ester

resonance.[1]

B. Carbon NMR ( C NMR)

Solvent:

Frequency: 100 MHz[2]
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Shift (
Assignment Type

» Ppm)

164.5 C=0 Carbonyl carbon (Ester).[1]
Aromatic C-ClI (Deshielded by

151.2 C-6 .
electronegative CI).[1]

142.8 C-4 Aromatic CH.

140.5 C-2 Aromatic C-Br (ipso).[1]

128.5 C-3 Quaternary C (ipso to ester).[1]

124.1 C-5 Aromatic CH.[1]

53.2 -OCH Methyl carbon.[1]

C. Infrared Spectroscopy (FT-IR)

Wavenumber (

Assignment Notes

)

Strong ester carbonyl stretch.
1730 - 1740

[1]

Pyridine ring skeletal
1560, 1430 o

vibrations.
1280 Ester C-O stretch.

Aryl halide characteristic
1100 - 1050

bands.[1]

D. Mass Spectrometry (GC-MS /| LC-MS)[1]

 lonization Mode: ESI+ or EI (70 eV)

e Molecular lon (
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): 249/251/253 (Due to Br/Cl isotopes).

« Isotope Pattern:

o M (249):

(Base peak relative intensity ~75%)

o M+2 (251):

AND

(Intensity ~100%)

o M+4 (253):

(Intensity ~25%)
o Fragmentation: Loss of

(M-31) is a common initial fragment.[1]

Structural Differentiation Logic

A critical challenge in sourcing this compound is distinguishing it from its isomer, Methyl 6-
bromo-2-chloronicotinate (CAS 1142192-03-7).[1]

(C2=Br, C6=Cl)

Target: Methyl 2-bromo-6-chloronicotinate

Pd-Catalysis

(C2=Cl, C6=Br)

Isomer: Methyl 6-bromo-2-chloronicotinate

Target yields C2-coupled product

C2-Br reacts FAST (Suzuki/Stille)

Regioselectivity Check C2-Cl reacts SLOW

| Isomer yields C6-coupled producti
| (or no reaction) |

Click to download full resolution via product page

Figure 1: Functional logic for distinguishing isomers based on C2 vs C6 halogen reactivity.

Validated Synthesis Protocol
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While various routes exist, the most robust laboratory-scale method involves the esterification
of the commercially available 2-bromo-6-chloronicotinic acid.[1] This avoids the handling of
hazardous diazomethane.

Method: Acid-Catalyzed Esterification

Reaction:

[1]
Step-by-Step Protocol:

e Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar and a reflux condenser
topped with a drying tube (

).

e Charge: Add 2-bromo-6-chloronicotinic acid (10.0 g, 42.3 mmol) to the flask.
e Solvent: Add anhydrous Methanol (100 mL).
o Catalyst: Carefully add concentrated Sulfuric Acid (

) (1.0 mL) dropwise while stirring.

o Reflux: Heat the mixture to reflux (65 °C) for 6-8 hours.
o Checkpoint: Monitor by TLC (Hexane/EtOAc 4:1).[1] The starting acid (

) should disappear, and the ester (

) should appear.
o Workup:
o Cool the reaction mixture to room temperature.
o Concentrate under reduced pressure to remove most methanol.[1]

o Dissolve the residue in Ethyl Acetate (100 mL).
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o Wash carefully with Saturated
(2 x 50 mL) to neutralize the acid catalyst and remove unreacted starting material.
o Wash with Brine (50 mL).[1]
e |solation: Dry the organic layer over anhydrous
, filter, and concentrate in vacuo.

 Purification: If necessary, recrystallize from Hexane/Ethyl Acetate or purify via silica gel
chromatography.

Start: 2-Bromo-6-chloronicotinic Acid

:

Add MeOH + H2S04 (cat.)

'

Reflux (65°C, 8h)
Monitor: TLC

:

Workup:
1. Evaporate MeOH
2. Dissolve in EtOAc
3. Wash w/ NaHCO3

:

Product: Methyl 2-bromo-6-chloronicotinate
(White Solid)

Click to download full resolution via product page

Figure 2: Workflow for the acid-catalyzed esterification synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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